![molecular formula C26H29FN4O3 B2786760 N,N-diethyl-2-(3-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-oxoacetyl)-1H-indol-1-yl)acetamide CAS No. 872843-70-4](/img/structure/B2786760.png)
N,N-diethyl-2-(3-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-oxoacetyl)-1H-indol-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N,N-diethyl-2-(3-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-oxoacetyl)-1H-indol-1-yl)acetamide is a useful research compound. Its molecular formula is C26H29FN4O3 and its molecular weight is 464.541. The purity is usually 95%.
BenchChem offers high-quality N,N-diethyl-2-(3-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-oxoacetyl)-1H-indol-1-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N,N-diethyl-2-(3-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-oxoacetyl)-1H-indol-1-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Bioactivity : Imidazo[1,2-a]pyridines, including this compound, exhibit diverse bioactivity. They have been investigated for their antiviral, antiulcer, antibacterial, anticancer, antifungal, and antituberculosis properties .
- Commercialized Drugs : Some drugs containing the imidazo[1,2-a]pyridine unit have been commercialized, such as the sedative Zolpidem, the anxiolytic Alpidem, and the heart-failure drug Olprione .
- Substituted derivatives of this compound have shown promising antimicrobial activity. For instance, compounds with specific substitutions (e.g., 4-OMe-C6H4 and 3,4-(OMe)2-C6H3) exhibited potent antimicrobial effects .
- Certain derivatives of this compound, particularly those with a 4-chlorophenyl substitution, have demonstrated potent anti-inflammatory activity .
- While not directly studied for depression, imidazo[1,2-a]pyridines are of interest due to their potential as GABA A receptor modulators and calcium channel blockers .
- The compound’s synthesis has been optimized using microwave irradiation, which offers advantages such as simplicity, rapidity, and environmental friendliness .
- Researchers have developed solvent- and catalyst-free methods for synthesizing imidazo[1,2-a]pyridines, addressing drawbacks associated with traditional methods .
Medicinal Chemistry and Drug Development
Antimicrobial Activity
Anti-Inflammatory Properties
Depression and Neurological Disorders
Synthetic Methodology
Other Applications
properties
IUPAC Name |
N,N-diethyl-2-[3-[2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoacetyl]indol-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H29FN4O3/c1-3-28(4-2)24(32)18-31-17-22(21-7-5-6-8-23(21)31)25(33)26(34)30-15-13-29(14-16-30)20-11-9-19(27)10-12-20/h5-12,17H,3-4,13-16,18H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IRTAMEYPPRNTKK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)CN1C=C(C2=CC=CC=C21)C(=O)C(=O)N3CCN(CC3)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H29FN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
464.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N,N-diethyl-2-(3-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-oxoacetyl)-1H-indol-1-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.